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Compound of Interest

Compound Name: CARYPTOSIDE

Cat. No.: B1176682 Get Quote

Note on Chemical Identity: The term "CARYPTOSIDE" is likely a misspelling of

Carboxyatractyloside, a highly toxic diterpenoid glycoside. This guide is based on the safety

data for Carboxyatractyloside (CAS Numbers: 33286-30-5, 35988-42-2, 77228-71-8). It is

imperative to confirm the identity of your specific compound and consult its safety data sheet

(SDS) before handling.

This document provides crucial safety protocols and logistical information for researchers,

scientists, and drug development professionals working with CARYPTOSIDE
(Carboxyatractyloside). Adherence to these guidelines is essential to ensure personal safety

and proper disposal.

Hazard Identification and Immediate Precautions
Carboxyatractyloside is classified as acutely toxic and poses a significant health risk upon

exposure. It is a potent inhibitor of mitochondrial ADP/ATP translocase.[1]

Acute Toxicity: Toxic if swallowed, in contact with skin, or if inhaled.[2][3]

Target Organs: Primarily affects cellular energy metabolism.[4]

Immediate action is required in case of exposure. Refer to the First Aid Measures table for

specific instructions.

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is mandatory when handling CARYPTOSIDE.

PPE Category Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166.

Skin Protection

Wear appropriate protective gloves (e.g., nitrile

rubber) and clothing to prevent skin exposure. A

lab coat or disposable gown is required.

Respiratory Protection

If handling powder or creating aerosols, a

NIOSH-approved P2 respirator cartridge or

equivalent is necessary.[5] Work should be

conducted in a chemical fume hood.

Operational Plan: Safe Handling and Storage
Engineering Controls:

Work in a well-ventilated laboratory, preferably within a certified chemical fume hood,

especially when handling the solid form to avoid dust formation.

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.

Handling Procedures:

Before use, carefully read the entire Safety Data Sheet (SDS).

Avoid all direct contact with the substance. Do not ingest, inhale, or allow it to come into

contact with skin or eyes.[6]

Prevent the formation of dust when working with the solid form.

Do not eat, drink, or smoke in the laboratory.
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Wash hands thoroughly with soap and water after handling, even if gloves were worn.

Storage:

Store at -20°C in a tightly sealed, clearly labeled container.[5][6]

Keep in a dry and well-ventilated place.

Emergency Procedures
Emergency Situation First Aid Measures

If Inhaled

Move the person to fresh air. If breathing is

difficult, give oxygen. Seek immediate medical

attention.

In Case of Skin Contact

Immediately wash off with plenty of soap and

water for at least 15 minutes while removing

contaminated clothing and shoes. Seek

immediate medical attention.

In Case of Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Seek immediate medical

attention.

If Swallowed

Do NOT induce vomiting. Never give anything

by mouth to an unconscious person. Rinse

mouth with water. Seek immediate medical

attention.

Disposal Plan
All CARYPTOSIDE waste is considered hazardous and must be disposed of accordingly.

Waste Collection: Collect all waste, including contaminated PPE, in a designated, sealed,

and clearly labeled hazardous waste container.

Disposal Route: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations. Do not allow the substance to enter
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drains or waterways.

Experimental Workflow: Handling CARYPTOSIDE
Preparation

Handling

Cleanup & Disposal

Consult Safety Data Sheet (SDS)

Don Appropriate PPE
(Gloves, Gown, Eye Protection)

Prepare Chemical Fume Hood

Weigh Solid CARYPTOSIDE in Hood

Prepare Solution (if required)

Perform Experiment

Decontaminate Work Surface

Collect All Waste in Hazardous
Waste Container

Remove and Dispose of PPE

Wash Hands Thoroughly

 

Immediate Response

Spill Cleanup

CARYPTOSIDE Spill Occurs

Evacuate Immediate Area

Alert Supervisor and Safety Officer

Don Appropriate Spill Response PPE

Contain Spill with Inert Absorbent

Carefully Collect Contaminated Material

Place in Sealed Hazardous Waste Container

Decontaminate Spill Area
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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